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Storage & Stability Conditions

The table below summarizes the recommended storage conditions for TDZD-8 to ensure its stability over

time [1] [2] [3].

Form Recommended Storage Temperature Shelf Life

Powder (Solid) -20°C 3 years [1]

Powder (Solid) 4°C 2 years [1]

Solution in DMSO -80°C 6 months [1]

Solution in DMSO -20°C 1 month [1]

Key Handling Notes:

Container: Keep the container tightly sealed and store in a cool, well-ventilated area [1].
Incompatibilities: TDZD-8 is incompatible with strong acids, strong alkalis, strong oxidizing agents,

and strong reducing agents [1].

Solubility & Solution Preparation
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For in vitro experiments, TDZD-8 is readily soluble in DMSO and ethanol, but insoluble in water [4] [5] [6].

Solvent Solubility

DMSO ≥ 44.5 mg/mL (200.21 mM) [4] [6]

Ethanol ≥ 44.5 mg/mL (200.21 mM) [4] [6]

Water Insoluble [4] [6]

Tips for Preparing Stock Solutions:

Fresh is Best: It is not recommended to store the compound in solution for the long term. Please
prepare fresh stock solutions and use them promptly [5] [2].

Hygroscopic DMSO: Note that DMSO is hygroscopic (absorbs moisture from the air). Using fresh,
dry DMSO is important for achieving the stated solubility, as moisture can reduce solubility [2].

Preparation Method: When preparing solutions, ensure the liquid is clear before moving to the next
step. Physical methods like vortexing, ultrasonication, or warming in a water bath (at 37°C) can be

used to aid dissolution [4] [2].

Biological Mechanism of Action

TDZD-8 is a potent and selective non-ATP competitive inhibitor of Glycogen Synthase Kinase-3β (GSK-

3β), with an IC₅₀ value of 2 μM [4] [2] [3]. Its mechanism and downstream effects can be visualized as

follows:

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.smolecule.com/products/s548777?utm_src=pdf-body
https://www.selleckchem.com/products/tdzd-8.html
https://www.apexbt.com/tdzd-8.html
https://www.selleckchem.com/datasheet/tdzd-8-S292601-DataSheet.html
https://www.selleckchem.com/products/tdzd-8.html
https://www.selleckchem.com/datasheet/tdzd-8-S292601-DataSheet.html
https://www.selleckchem.com/products/tdzd-8.html
https://www.selleckchem.com/datasheet/tdzd-8-S292601-DataSheet.html
https://www.selleckchem.com/products/tdzd-8.html
https://www.selleckchem.com/datasheet/tdzd-8-S292601-DataSheet.html
https://www.apexbt.com/tdzd-8.html
https://www.medchemexpress.com/TDZD-8.html?srsltid=AfmBOor4G_IkhTPI2iIS6kEB5XW6Cw6l6oro0FLUnmpBeUCiP60l_Gl2
https://www.medchemexpress.com/TDZD-8.html?srsltid=AfmBOor4G_IkhTPI2iIS6kEB5XW6Cw6l6oro0FLUnmpBeUCiP60l_Gl2
https://www.selleckchem.com/products/tdzd-8.html
https://www.medchemexpress.com/TDZD-8.html?srsltid=AfmBOor4G_IkhTPI2iIS6kEB5XW6Cw6l6oro0FLUnmpBeUCiP60l_Gl2
https://www.smolecule.com/products/s548777?utm_src=pdf-body
https://www.selleckchem.com/products/tdzd-8.html
https://www.medchemexpress.com/TDZD-8.html?srsltid=AfmBOor4G_IkhTPI2iIS6kEB5XW6Cw6l6oro0FLUnmpBeUCiP60l_Gl2
https://www.tocris.com/products/tdzd-8_6092
https://www.smolecule.com/products/s548777?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


TDZD-8

GSK-3β (Active)

Inhibits

GSK-3β (Inactive)

Inhibition

NFAT (in nucleus)

Allows Nuclear
Localization

Gene Transcription
(Cardiac Hypertrophy)

Click to download full resolution via product page

This non-ATP competitive mechanism allows TDZD-8 to inhibit GSK-3β without competing with ATP,

which can be advantageous for its selectivity [4].

Safety & Handling Guidelines

While the safety data sheet (SDS) from AbMole indicates that TDZD-8 is "Not a hazardous substance or

mixture," standard safe laboratory practices should always be followed [1].

Personal Protective Equipment (PPE): Use appropriate PPE, including safety goggles, protective
gloves, and impervious clothing [1].
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Handling: Avoid inhalation, and contact with skin and eyes. Avoid dust and aerosol formation. Use

only in areas with appropriate exhaust ventilation [1].
First Aid:

In case of contact with eyes: Immediately flush eyes with plenty of water for several minutes
and seek medical attention [1].

In case of skin contact: Rinse skin thoroughly with water [1].

Frequently Asked Questions (FAQs)

Q1: What should I do if my TDZD-8 solution in DMSO has evaporated or precipitated?

If the DMSO has absorbed moisture or partially evaporated, the compound may precipitate. Gently

warm the vial and sonicate to redissolve the compound. If the solution does not clear, consider
preparing a fresh stock solution.

Q2: Can I store my working aliquots at 4°C for daily use?

For short-term daily use over a week, storing a small aliquot of the DMSO stock at -20°C is
acceptable. However, for long-term stability (over a month), the stock solution must be stored at

-80°C. Repeated freeze-thaw cycles should be avoided.

Q3: The solubility in my buffer is poor, what can I do?

Since TDZD-8 is insoluble in water, prepare a concentrated stock in DMSO first. Then, when adding

to your aqueous buffer or cell culture medium, ensure the final concentration of DMSO is low
(typically ≤0.1-0.5%) to maintain solubility and avoid cytotoxicity.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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